Cas no 384814-91-9 (1,2,5-Oxadiazol-3-amine, 4-(1H-triazirin-1-yl)- (9CI))

• Product Name: 1,2,5-Oxadiazol-3-amine, 4-(1H-triazirin-1-yl)- (9CI)
• CAS No: 384814-91-9
• MF: C₂H₂N₆O
• MW: 126.076878070831
• CID: 298601
• PubChem ID: 45076019
• Update Time: 2025-04-19

1,2,5-Oxadiazol-3-amine, 4-(1H-triazirin-1-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazol-3-amine, 4-(1H-triazirin-1-yl)- (9CI)
• 384814-91-9
• 4-(1H-Triazirin-1-yl)-1,2,5-oxadiazol-3-amine
• DTXSID201254058

• Inchi： 1S/C2H2N6O/c3-1-2(5-9-4-1)8-6-7-8/h(H2,3,4)
• InChI Key： XGYPEVLHILSOFG-UHFFFAOYSA-N
• SMILES： O1N=C(C(=N1)N1N=N1)N

Computed Properties

• Exact Mass: 126.029
• Monoisotopic Mass: 126.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7A^2
• XLogP3: 0.4